molecular formula C21H25N5O2S B2675179 3-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-5,6-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one CAS No. 891128-65-7

3-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-5,6-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

Cat. No. B2675179
CAS RN: 891128-65-7
M. Wt: 411.52
InChI Key: AGJIMSVQJHOABA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound belongs to the class of 1,2,4-triazolo[4,3-a]pyrimidines, which are known to exhibit a wide range of biological activities . The presence of a benzylpiperidin-1-yl group suggests that it may have interesting pharmacological properties, as piperidine derivatives are often found in bioactive compounds .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazolo[4,3-a]pyrimidine core, substituted at various positions. The benzylpiperidin-1-yl group would likely impart significant steric effects, influencing the compound’s reactivity and interactions with biological targets .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the 1,2,4-triazolo[4,3-a]pyrimidine core and the benzylpiperidin-1-yl group. The sulfur atom in the thioether linkage could potentially be a site of reactivity .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of a benzylpiperidin-1-yl group could potentially increase its lipophilicity, influencing its solubility and permeability .

Scientific Research Applications

Synthesis and Structural Analysis

  • New Routes to Pyridino[2,3-d]pyrimidin-4-one and Pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one Derivatives : Research demonstrated the synthesis of compounds with structures similar to the query compound, highlighting the chemical reactions and conditions necessary to create complex heterocyclic systems. This work provides insights into the synthetic pathways that can be used for creating similar compounds (Hassneen & Abdallah, 2003).

Antimicrobial and Antitumor Activities

  • Synthesis and Antimicrobial Evaluation of Novel Triazole, Tetrazole, and Spiropyrimidine-Thiadiazole Derivatives : This study explored the antimicrobial properties of novel heterocyclic compounds, including those structurally related to the query compound. It found that certain derivatives exhibited potent antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi (Abu‐Hashem & El‐Shazly, 2019).

  • Synthesis and Antitumor Activity of Benzo[6″,7″]cyclohepta[1″,2″4′,5′]pyrido[2′,3′-d][1,2,4]triazolo[4,3-a]pyrimidin-5-ones

    : Another study focused on the synthesis of compounds with a complex fused ring system similar to the query compound and evaluated their antitumor activity. Some of the synthesized compounds showed potent activity against liver and breast cancer cell lines (Edrees & Farghaly, 2017).

Future Directions

Further studies could be conducted to explore the biological activity of this compound, potentially leading to the development of new therapeutic agents . The influence of the benzylpiperidin-1-yl group on the compound’s activity could be a particularly interesting area of investigation .

properties

IUPAC Name

3-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]sulfanyl-5,6-dimethyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H25N5O2S/c1-14-15(2)26-20(22-19(14)28)23-24-21(26)29-13-18(27)25-10-8-17(9-11-25)12-16-6-4-3-5-7-16/h3-7,17H,8-13H2,1-2H3,(H,22,23,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AGJIMSVQJHOABA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N2C(=NN=C2SCC(=O)N3CCC(CC3)CC4=CC=CC=C4)NC1=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H25N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

411.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-5,6-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.